2-[(1,1-Dioxido-1,2-benzisothiazol-3-YL)amino]-2-methylpropan-1-OL

Specification

• CAS No.: 333352-26-4
• Molecular Formula: C11H14N2O3S
• Molecular Weight: 254.31 g/mol
• IUPAC Name: 2-[(1,1-dioxo-1,2-benzothiazol-3-ylidene)amino]-2-methylpropan-1-ol
• Standard InChI: InChI=1S/C11H14N2O3S/c1-11(2,7-14)12-10-8-5-3-4-6-9(8)17(15,16)13-10/h3-6,14H,7H2,1-2H3,(H,12,13)
• Standard InChI Key: WNZPODAUNNQYLP-UHFFFAOYSA-N
• SMILES: CC(C)(CO)N=C1C2=CC=CC=C2S(=O)(=O)N1
• Canonical SMILES: CC(C)(CO)N=C1C2=CC=CC=C2S(=O)(=O)N1

Introduction

Parameter	Value
Chemical Name	2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]-2-methylpropan-1-ol
CAS Number	333352-26-4
Molecular Formula	C11H14N2O3S
Molecular Weight	254.3 g/mol
Catalog Reference	QY-0550 (Combi-Blocks)

Physical and Chemical Properties

Molecular Properties

The physical and chemical properties of 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]-2-methylpropan-1-ol determine its behavior in various experimental conditions and its potential applications in research settings. Based on the available data, the compound has the following molecular characteristics:

Property	Description
Molecular Formula	C11H14N2O3S
Molecular Weight	254.3 g/mol
Functional Groups	Benzisothiazole core, amino group, hydroxyl group
Structural Features	1,1-Dioxido group on benzisothiazole, methylpropan-1-ol side chain

The presence of both the amino and hydroxyl functional groups in this molecule suggests potential for hydrogen bonding, which would influence its solubility in various solvents and its interactions with biological systems or other chemical compounds.

Exposure Route	Recommended First Aid Measure
Inhalation	Remove victim to fresh air. Seek medical attention in severe cases or if symptoms persist.
Skin Contact	Immediately wash skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation persists.
Eye Contact	Immediately flush with plenty of water. After initial flushing, remove any contact lenses and continue flushing for at least 15 minutes. Keep eye wide open while rinsing. Get medical attention.
Ingestion	Wash out mouth with copious amounts of water for at least 15 minutes. Seek medical attention.

These first aid protocols are standard precautionary measures for laboratory chemicals and should be implemented promptly in case of accidental exposure.

Applications and Research Context

Stability and Reactivity

Hazardous Decomposition Products

Under fire conditions, 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]-2-methylpropan-1-ol may produce hazardous decomposition products including:

• Carbon monoxide

• Nitrogen oxides

• Sulfur oxides

These decomposition products are typical for compounds containing carbon, nitrogen, and sulfur atoms and represent standard hazards associated with the combustion of organic materials containing these elements. Appropriate fire safety measures should be implemented when handling this compound.